Cas no 2034517-29-6 (5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one)

• Product Name: 5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one
• CAS No: 2034517-29-6
• MF: C₁₄H₂₅FN₂OS₂
• MW: 320.489504575729
• CID: 5766190
• PubChem ID: 119104741
• Update Time: 2025-10-29

5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one
• 5-(1,2-dithiolan-3-yl)-1-(4-(2-fluoroethyl)piperazin-1-yl)pentan-1-one
• F6559-1660
• AKOS026698284
• 2034517-29-6
• 5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one

• Inchi： 1S/C14H25FN2OS2/c15-6-7-16-8-10-17(11-9-16)14(18)4-2-1-3-13-5-12-19-20-13/h13H,1-12H2
• InChI Key： QHAOYCRADOYCLK-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(N1CCN(CCF)CC1)=O

Computed Properties

• Exact Mass: 320.13923393g/mol
• Monoisotopic Mass: 320.13923393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.2Ų

Additional information on 5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one

5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one (CAS No. 2034517-29-6): A Comprehensive Overview

5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one (CAS No. 2034517-29-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one is composed of a 1,2-dithiolane ring and a piperazine moiety, both of which are functional groups known for their bioactive properties. The presence of the fluoroethyl group further enhances the compound's pharmacological profile by influencing its lipophilicity and metabolic stability. This combination of structural elements makes it an intriguing candidate for drug development.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of 5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise construction of the desired molecular framework. These synthetic strategies not only improve the yield and purity of the final product but also reduce the environmental impact associated with traditional synthesis methods.

In terms of biological activity, 5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one has demonstrated significant potential as a modulator of various biological targets. Studies have shown that it exhibits potent inhibitory effects on specific enzymes and receptors involved in inflammatory and neurodegenerative processes. For instance, it has been reported to effectively inhibit the activity of phosphodiesterase 4 (PDE4), a key enzyme implicated in the pathogenesis of chronic obstructive pulmonary disease (COPD) and asthma.

Furthermore, research has highlighted the neuroprotective properties of 5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one. In vitro and in vivo studies have demonstrated its ability to reduce oxidative stress and prevent neuronal cell death in models of Parkinson's disease and Alzheimer's disease. These findings suggest that this compound could be a valuable therapeutic agent for treating neurodegenerative disorders.

The pharmacokinetic properties of 5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one in various therapeutic indications. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have generated considerable excitement within the scientific community and pharmaceutical industry.

In conclusion, 5-(1,2-dithiolan-3-yl)-1-[4-(2-fluoroethyl)piperazin-1-yl]pentan-1-one (CAS No. 2034517-29-6) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its favorable biological and pharmacokinetic properties, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to the field of medicinal chemistry and drug discovery.